Cas no 25786-81-6 (Ethyl 5-fluoroisoxazole-4-carboxylate)

Ethyl 5-fluoroisoxazole-4-carboxylate is a fluorinated isoxazole derivative with applications in pharmaceutical and agrochemical research. Its structure combines a reactive isoxazole core with a fluorine substituent, enhancing its utility as a versatile intermediate in organic synthesis. The ethyl ester group improves solubility and facilitates further functionalization, making it suitable for coupling reactions and derivatization. The fluorine atom contributes to metabolic stability and bioactivity, which is valuable in drug discovery. This compound is particularly useful in the development of heterocyclic compounds and bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic workflows. Proper handling and storage under inert conditions are recommended to maintain stability.

Ethyl 5-fluoroisoxazole-4-carboxylate structure

25786-81-6 structure

Product Name:Ethyl 5-fluoroisoxazole-4-carboxylate

CAS No:25786-81-6

MF:C₆H₆FNO₃

MW:159.115145206451

MDL:MFCD18831082

CID:867738

Update Time:2025-10-28

Ethyl 5-fluoroisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-isoxazole-4-carboxylic acid ethyl ester
- ethyl 5-fluoroisoxazole-4-carboxylate
- Ethyl 5-fluoroisoxazole-4-carboxylate
- MDL： MFCD18831082
- Inchi： 1S/C6H6FNO3/c1-2-10-6(9)4-3-8-11-5(4)7/h3H,2H2,1H3
- InChI Key： GRJVZGHMZNALLD-UHFFFAOYSA-N
- SMILES： FC1=C(C=NO1)C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 153
Topological Polar Surface Area: 52.3

Ethyl 5-fluoroisoxazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D530717-1g	5-Fluoro-isoxazole-4-carboxylic acid ethyl ester	25786-81-6	95%	1g	$910	2024-08-03

Ethyl 5-fluoroisoxazole-4-carboxylate Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
5. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090

Additional information on Ethyl 5-fluoroisoxazole-4-carboxylate

Comprehensive Overview of Ethyl 5-fluoroisoxazole-4-carboxylate (CAS No. 25786-81-6)

Ethyl 5-fluoroisoxazole-4-carboxylate (CAS No. 25786-81-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 5-fluoroisoxazole core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties, including the presence of a fluorine atom and an ester group, make it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated isoxazole derivatives stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers frequently search for "Ethyl 5-fluoroisoxazole-4-carboxylate synthesis" or "CAS 25786-81-6 applications," reflecting the compound's relevance in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics.

From a synthetic perspective, Ethyl 5-fluoroisoxazole-4-carboxylate is typically prepared via cyclization reactions involving fluorinated precursors. The compound's carboxylate ester moiety allows for further functionalization, enabling the creation of diverse derivatives. Industrial queries such as "buy Ethyl 5-fluoroisoxazole-4-carboxylate" or "25786-81-6 suppliers" indicate its commercial importance, particularly in fine chemical manufacturing.

Environmental and safety considerations are also pivotal in discussions about fluorinated compounds. While Ethyl 5-fluoroisoxazole-4-carboxylate is not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. This aligns with the broader industry trend toward sustainable and green chemistry practices, a topic frequently searched alongside "safe handling of fluorinated esters."

In summary, Ethyl 5-fluoroisoxazole-4-carboxylate (CAS No. 25786-81-6) represents a critical intermediate in organic synthesis, bridging academic research and industrial applications. Its structural versatility and relevance to cutting-edge therapeutic development ensure its continued prominence in scientific literature and commercial catalogs.